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Compound of Interest

Compound Name: Calcium sulfite

Cat. No.: B084615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identity, safety data,

and handling protocols for calcium sulfite. The information is compiled for professionals in

research and development who require detailed safety and operational specifications.

Chemical Identification
Calcium sulfite is an inorganic compound. It is the calcium salt of sulfurous acid. It is most

commonly available in its anhydrous form or as a hydrate.

Identifier Anhydrous Hemihydrate Tetrahydrate

IUPAC Name Calcium sulfite
Calcium sulfite

hemihydrate

Calcium sulfite

tetrahydrate

CAS Number 10257-55-3 29501-28-8 72878-03-6

EC Number 233-596-8 - -

Chemical Formula CaSO₃ CaSO₃ · ½H₂O CaSO₃ · 4H₂O

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of anhydrous

calcium sulfite.
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Property Value

Molecular Weight 120.17 g/mol

Appearance White solid

Melting Point 600 °C (1,112 °F; 873 K)[1]

Solubility in Water 4.3 mg/100 mL (at 18 °C)[1]

Flash Point Non-flammable[1]

Safety and Hazard Information
Calcium sulfite is classified with the following hazards. The information is a composite from

multiple safety data sheets.

Hazard Category Classification
Precautionary Statement
Codes

Acute Oral Toxicity Harmful if swallowed P301+P312

Acute Dermal Toxicity Harmful in contact with skin P280

Skin Irritation Causes skin irritation P302+P352, P332+P313

Eye Irritation Causes serious eye irritation P280, P305+P351+P338

Acute Inhalation Toxicity Harmful if inhaled P261, P304+P340

Specific Target Organ Toxicity May cause respiratory irritation P261, P304+P340

To the best of our knowledge, the toxicological properties of this chemical have not been

thoroughly investigated.

Experimental Protocols for Toxicological
Assessment
The hazard classifications listed in Section 3.0 are determined by standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and
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Development (OECD). The following are summaries of the methodologies for key acute toxicity

tests.

OECD 420: Acute Oral Toxicity - Fixed Dose Procedure
This method is designed to assess the acute toxic response to a substance administered orally.

Principle: This procedure avoids using mortality as an endpoint and instead relies on the

observation of clear signs of toxicity at one of a series of fixed dose levels.[2]

Methodology:

Sighting Study: A preliminary study is performed on a single animal to determine the

appropriate starting dose for the main study. The initial dose is selected from fixed levels

(5, 50, 300, 2000 mg/kg) and is expected to produce some signs of toxicity without

causing mortality.[2][3]

Main Study: Groups of at least five animals of a single sex (typically female rats) are used

for each dose level.[3] The substance is administered as a single dose by gavage.[3]

Animals are fasted before dosing.[3]

Observation: Animals are observed for a minimum of 14 days.[2][4] Daily detailed

observations for signs of toxicity and measurements of body weight are recorded.[3] At the

end of the study, a gross necropsy is performed on all animals.[3]

Endpoint: The study identifies the dose that causes evident toxicity or death, or determines

that no effects are seen at the highest dose.[3] This allows for classification of the

substance according to the Globally Harmonised System (GHS).[3]

OECD 404: Acute Dermal Irritation/Corrosion
This test evaluates the potential of a substance to cause local irritation or corrosion upon

application to the skin.

Principle: The substance is applied in a single dose to the skin of an experimental animal

(typically an albino rabbit) to assess skin reactions.[5][6] Untreated skin on the same animal

serves as a control.[5][6]
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Methodology:

Application: Approximately 0.5 g of the solid substance is applied to a small area of skin

(about 6 cm²) and covered with a gauze patch.[5]

Exposure: The exposure period is typically 4 hours, after which the residual substance is

removed.[5]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling)

at 60 minutes, and then at 24, 48, and 72 hours after patch removal.[7] Observations may

continue for up to 14 days to determine the reversibility of the effects.[5][8]

Scoring: Skin reactions are scored to evaluate the severity and nature of the lesions.[5] If

a corrosive effect is observed, the test is terminated immediately.[8]

Confirmation: If an initial test on one animal does not show corrosion, the response is

confirmed using up to two additional animals.[5]

OECD 405: Acute Eye Irritation/Corrosion
This guideline assesses the potential of a substance to cause irritation or corrosion when

applied to the eye.

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

in an experimental animal (albino rabbit is preferred). The untreated eye serves as a control.

[9][10]

Methodology:

Application: A single dose of the substance is instilled into the eye. The eyelids are held

together for about one second to prevent loss of the material.[11] The use of topical

anesthetics and systemic analgesics is recommended to minimize pain.[9][11]

Observation: Eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[9][12] The observation period can extend up to 21 days

to assess the reversibility of effects.[10][11]
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Sequential Testing: The test is conducted sequentially. If the first animal shows corrosive

effects, no further testing is performed.[11] If the initial test is negative or shows mild

irritation, the result is confirmed in up to two additional animals.[9][10]

Safe Handling and Emergency Workflow
Proper handling of chemical substances is critical to ensure laboratory safety. The following

diagram illustrates a logical workflow for the safe management of a chemical like calcium
sulfite, from acquisition to disposal.
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Safe Chemical Handling Workflow for Calcium Sulfite

1. Planning & Procurement

2. Handling & Use

3. Post-Experiment & Disposal4. Emergency Response

Hazard Assessment
(Review SDS)

Procure Chemical &
Required PPE

Don Personal
Protective Equipment (PPE)

Work in Well-Ventilated Area
(e.g., Fume Hood)

Execute Experiment

Store in Tightly Closed,
Dry Container

If chemical remains

Decontaminate Work AreaSpill or Exposure Occurs

Potential Hazard

For subsequent use

Dispose of Waste per
Institutional Guidelines

Follow First-Aid Measures
(from SDS)

Minor Incident

Evacuate & Alert Safety Officer

Major Incident

Click to download full resolution via product page

Caption: Workflow for safe chemical handling, from planning to emergency response.
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First-Aid Measures
In case of exposure, follow these first-aid measures as recommended by safety data sheets.

Exposure Route First-Aid Procedure

Inhalation

Move victim to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration and seek immediate medical

attention.[10]

Skin Contact

Remove contaminated clothing immediately.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[2]

[10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 10-15 minutes.

Seek medical attention.[2][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water if the person is conscious. Call a poison

center or doctor/physician if you feel unwell.[2]

[14]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be used when

handling calcium sulfite.
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[10]

Skin Protection
Wear impervious gloves and protective clothing.

[2][10]

Respiratory Protection

Use a particulate filter device (EN 143) or a

NIOSH/MSHA approved respirator if dust

formation is likely.[13][14]

General Hygiene

Handle in accordance with good industrial

hygiene and safety practice. Wash hands

thoroughly after handling.[10][14] Ensure an

eyewash station and safety shower are

available.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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